2-amino-N-(2,6-dimethylphenyl)-N-(propan-2-yl)acetamide

• IUPAC Name: 2-amino-N-(2,6-dimethylphenyl)-N-propan-2-ylacetamide
• InChI: InChI=1S/C13H20N2O/c1-9(2)15(12(16)8-14)13-10(3)6-5-7-11(13)4/h5-7,9H,8,14H2,1-4H3
• InChI Key: XTROKJGKHGPNON-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)N(C(C)C)C(=O)CN
• Molecular Formula: C13H20N2O
• Molecular Weight: 220.31 g/mol

Description

2-amino-N-(2,6-dimethylphenyl)-N-(propan-2-yl)acetamide, also known as DPA-714, is a selective ligand for the translocator protein (TSPO). TSPO is a mitochondrial protein that is involved in various cellular functions, including cholesterol transport, apoptosis, and inflammation. DPA-714 has been extensively studied for its potential applications in scientific research, particularly in the fields of neurology, oncology, and immunology.

Scientific Research Applications

Crystal Structure Analysis

Research on N-(2,6-dimethylphenyl)-2,2,2-trimethylacetamide and similar compounds has provided insights into their crystal structures, revealing how molecular conformation is influenced by different substituents. The molecules exhibit variations in bond parameters and are linked through hydrogen bonds, which is fundamental for understanding their chemical behavior and reactivity (Gowda, Svoboda, & Fuess, 2007). These structural analyses serve as a basis for the development of new materials and have implications for designing drugs with improved efficacy and reduced side effects.

Biochemical Applications

Compounds similar to 2-amino-N-(2,6-dimethylphenyl)-N-(propan-2-yl)acetamide have been investigated for their potential as herbicides and in fatty acid synthesis inhibition. For instance, chloroacetamide derivatives have been studied for their selectivity and effectiveness in controlling annual grasses and broad-leaved weeds, highlighting their role in agricultural biochemistry and providing a foundation for developing environmentally friendly pesticides (Weisshaar & Böger, 1989).

Organic Chemistry and Synthesis

Research into the chemical reactions and synthesis of compounds structurally related to 2-amino-N-(2,6-dimethylphenyl)-N-(propan-2-yl)acetamide reveals their versatility in organic synthesis. For example, studies on the heterolysis of α-chloroacetanilide derivatives have elucidated mechanisms of bond cleavage and condensation reactions, contributing to the understanding of complex organic reaction pathways (Rouchaud, Metsue, Gustin, Moulart, & Herin, 2010). This knowledge is instrumental in designing synthetic routes for pharmaceuticals and other organic compounds.

Advanced Material Science

The study of amide-containing isoquinoline derivatives, including those structurally similar to 2-amino-N-(2,6-dimethylphenyl)-N-(propan-2-yl)acetamide, has led to discoveries in the field of material science. These compounds form gels and crystalline salts with various acids, and their host-guest complexes exhibit enhanced fluorescence emissions. Such findings have implications for the development of novel optical materials and sensors (Karmakar, Sarma, & Baruah, 2007).

Biological Screening and Fingerprint Applications

Derivatives of N-(2,6-dimethylphenyl)-2-(piperazin-1-yl)acetamide have been synthesized and screened for their biological activities, including antibacterial, antifungal, and anthelmintic properties. Some compounds exhibited significant activity, and their molecular docking to target proteins has provided insights into their potential as therapeutic agents. Additionally, their application in latent fingerprint analysis for forensic science highlights the multidisciplinary impact of these compounds (Khan, Sreenivasa, Govindaiah, & Chandramohan, 2019).